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Compound of Interest

Compound Name: Bismuth hydroxide

Cat. No.: B076595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core theoretical and
experimental properties of bismuth trihnydroxide, Bi(OH)s. The information is intended to support
research and development activities, particularly in materials science and pharmacology, by
consolidating key data on its synthesis, characterization, and potential biological interactions.

Core Chemical and Physical Properties

Bismuth trihydroxide, also known as bismuth (Ill) hydroxide, is an inorganic compound that
typically presents as a white or yellowish-white amorphous powder.[1][2] Its low solubility and
role as a precursor to other bismuth compounds, notably bismuth(lll) oxide (Bi=0s), make it a
compound of significant interest.[3][4]

Quantitative Data Summary

The fundamental physicochemical properties of bismuth trihydroxide are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
Chemical Formula Bi(OH)s [1][5]
Molecular Weight 260.00 g/mol [1][6]

White to yellowish-white
Appearance [1112][5]
amorphous powder

Density 4.36 - 4.96 g/cm3 [2][5]
Melting Point Decomposes upon heating [2][5]
Solubility in Water Insoluble (7.73 mg/L at 20 °C) [21[7]
Solubility Product (Ksp) 3 x1074° (at 25 °C) [8]

Structural and Spectroscopic Properties
Crystal Structure

Bismuth trihydroxide is predominantly described in the literature as an amorphous material.[9]
[10] Extensive searches for definitive crystallographic data, such as lattice parameters and
space group, have not yielded a solved crystal structure for a pure, crystalline Bi(OH)s phase.
[11] Researchers attempting to characterize synthesized bismuth hydroxide often find that the
material lacks the long-range order necessary for detailed X-ray diffraction (XRD) analysis,
resulting in broad, undefined peaks.[9][11] Its thermal decomposition product, Bi=Os,
conversely, exhibits well-defined polymorphism with several known crystal structures.[12]

Spectroscopic Analysis

Detailed and assigned spectroscopic data for pure bismuth trihydroxide are scarce in the
published literature. Analysis is often focused on its thermal decomposition product, Bi2Os, or
on complex bismuth-containing materials.

Fourier-Transform Infrared (FTIR) Spectroscopy: While a complete spectrum for pure Bi(OH)s
is not readily available, characteristic vibrations can be inferred from related compounds.

e O-H Stretching: A broad absorption band in the region of 3200-3600 cm~1 is characteristic of
the hydroxyl (-OH) group's stretching vibration.[13]
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» Bi-OH Vibrations: A peak observed around 1380 cm~* in materials containing residual
hydroxide has been attributed to the Bi-OH group.[14]

e Bi-O-Bi Vibrations: The formation of bismuth oxide (Bi=Os) from the hydroxide is marked by
the appearance of strong absorptions in the 400-900 cm~! range, corresponding to Bi-O-Bi
stretching and bending modes.[14][15]

Raman Spectroscopy: Similar to FTIR, detailed Raman spectra specifically for Bi(OH)s are not
well-documented. Most studies focus on the distinct Raman signatures of the various Bi=Os
polymorphs that form upon thermal treatment.[16][17][18]

Thermal Properties
Thermal Decomposition

Bismuth trihydroxide is thermally unstable and decomposes to bismuth(lll) oxide (Bi=O3) and
water upon heating.[2] The overall reaction is:

2 Bi(OH)3(s) — Bi203(s) + 3 H20(g)

Thermogravimetric analysis (TGA) shows this decomposition can begin at approximately 237
°C, with a total weight loss of about 9.36%, which corresponds closely to the theoretical weight
loss for this conversion.[10][15] Different sources report the decomposition temperature to be
as high as 415 °C, suggesting that the precise temperature and decomposition profile can be
influenced by factors such as heating rate, atmosphere, and sample crystallinity.[5][9]

Thermal Property Observation Reference(s)
Decomposition Onset ~237 °C [15]

Final Decomposition Product Bismuth(lll) Oxide (Bi203) [2][10]
Theoretical Weight Loss 10.39%

Observed Weight Loss (TGA) ~9.36% [10]

Biological Activity and Potential Sighaling Pathways
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While research specifically on Bi(OH)s is limited, the biological activities of various bismuth
compounds are well-documented, particularly their antimicrobial and anticancer effects.[6][19]
[20] The Bid* ion is considered the primary active component. Bismuth compounds are known
to interfere with multiple cellular processes.

Antimicrobial Mechanisms

Bismuth compounds are notably effective against Helicobacter pylori, the bacterium associated
with peptic ulcers.[19] Key mechanisms include:

e Enzyme Inhibition: Bismuth ions can bind to and inhibit key bacterial enzymes, such as
urease, which is critical for H. pylori survival in the acidic gastric environment.[2]

» Disruption of Oxidative Defense: They can interfere with the pathogen's ability to manage
oxidative stress.[19]

e Cell Wall and Membrane Disruption: Bismuth complexes can bind to the cell membrane,
disrupting its integrity and function.[7]

Anticancer Mechanisms and Signaling Pathways

Bismuth complexes have demonstrated cytotoxicity against various cancer cell lines.[20][21]
The proposed mechanisms often involve the modulation of critical cellular signaling pathways.
Although these pathways have not been confirmed specifically for bismuth trinydroxide, they
represent the known molecular targets for bismuth-based drugs.

 Induction of Apoptosis: Bismuth compounds can trigger programmed cell death by activating
intrinsic pathways involving caspase-9 and caspase-3.[21]

o NF-kB Pathway Inhibition: Some bismuth(lll) complexes have been shown to inhibit the NF-
KB signaling pathway, which is crucial for cancer cell proliferation, survival, and inflammation.

[2]

o PIBK/AKT/mTOR Pathway Regulation: Bismuth oxide nanoparticles have been reported to
induce anticancer effects by regulating the PI3BK/AKT/mTOR signaling pathway, which is a
central regulator of cell growth, metabolism, and survival.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076595#bismuth-trihydroxide-theoretical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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